Cas no 144335-16-0 (11-(4-Pentyl-1,2-dioxetan-3-YL)undec-9-enoic acid)

• Product Name: 11-(4-Pentyl-1,2-dioxetan-3-YL)undec-9-enoic acid
• CAS No: 144335-16-0
• MF: C₁₈H₃₂O₄
• MW: 312.444286346436
• CID: 2777377
• PubChem ID: 71345669
• Update Time: 2025-04-21

11-(4-Pentyl-1,2-dioxetan-3-YL)undec-9-enoic acid Chemical and Physical Properties

Names and Identifiers

• 11-(4-PENTYL-1,2-DIOXETAN-3-YL)UNDEC-9-ENOIC ACID
• 144335-16-0
• DTXSID10771931
• 11-(4-Pentyl-1,2-dioxetan-3-YL)undec-9-enoic acid

• Inchi： 1S/C18H32O4/c1-2-3-10-13-16-17(22-21-16)14-11-8-6-4-5-7-9-12-15-18(19)20/h8,11,16-17H,2-7,9-10,12-15H2,1H3,(H,19,20)
• InChI Key： GCOVDDMCHVEXDR-UHFFFAOYSA-N
• SMILES： O1C(CCCCC)C(CC=CCCCCCCCC(=O)O)O1

Computed Properties

• Exact Mass: 312.23005950Da
• Monoisotopic Mass: 312.23005950Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 14
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 5.6
• Topological Polar Surface Area: 55.8Ų